N-butyryl-L-Homoserine lactone-d5
Overview
Description
N-butyryl-L-Homoserine lactone-d5 (C4-HSL-d5) contains five deuterium atoms at the 3, 3/', 4, 4, and 4 positions. It is intended for use as an internal standard for the quantification of C4-HSL by GC- or LC-mass spectrometry. Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. A promising field of study involves controlling bacterial infections by quenching their quorum sensing systems. The expression of specific target genes, such as transcriptional regulators belonging to the LuxIR family of proteins, is coordinated by synthesis of diffusible acylhomoserine lactone (AHL) molecules. C4-HSL is a small diffusible signaling molecule involved in quorum sensing, controlling gene expression, and affecting cellular metabolism. The diverse applications of this molecule include regulation of virulence in general, infection prevention, and formation of biofilms.
Scientific Research Applications
Synthesis and Identification
Degradation Studies
Porcine kidney acylase I can deacylate N-acylhomoserine lactones, including N-butyryl-L-homoserine lactone. This process transforms N-butyryl-and N-octanoyl-L-homoserine lactones into L-homoserine, which has implications in quorum-sensing and biofilm formation by Gram-negative bacteria (Feng Xu et al., 2003).
Quorum-quenching Lactonase Evolution
Thermostable quorum-quenching lactonase can hydrolyze N-acylhomoserine lactones, including N-butyryl-l-homoserine lactone. This is important in virulence pathways of quorum-sensing pathogenic bacteria (J. Chow et al., 2010).
Thin-Layer Chromatography in Detection
N-Butyryl-L-Homoserine Lactone is used in assays for sensing acyl-homoserine lactones. This method couples thin-layer chromatography with detection using Agrobacterium tumefaciens, providing insights into the signaling molecules produced by bacteria (P. Shaw et al., 1997).
Biodegradation of Aromatics
N-Butyryl-l-homoserine lactone (BHL) plays a role in the biodegradation of aromatic compounds. The production of BHL by Pseudomonas aeruginosa during the biodegradation of aromatics like phenol and benzoate suggests a role in pollutant treatment processes (Yang‐Chun Yong & J. Zhong, 2010).
Quorum Sensing Modulation
N-Butyryl-L-Homoserine Lactone (BHL) is involved in quorum sensing (QS) modulation in Pseudomonas aeruginosa. Studies on the lactone stability and reactivity have implications for developing new antibacterial agents targeting QS pathways (F. G. Glansdorp et al., 2004).
Antibacterial Combinations
Research involving N-butyryl-D,L-homoserine lactone in combination with antibiotics suggests its role in the lactonase activity and its potential in antibacterial strategies (A. Aslanli et al., 2018).
Calcium Signaling in Plants
N-Butyryl-homoserine lactone can induce calcium signaling in Arabidopsis root cells, suggesting a role in plant responses to bacterial quorum sensing signals (Shuishan Song et al., 2011).
Properties
Molecular Formula |
C8H8D5NO3 |
|---|---|
Molecular Weight |
176.2 |
InChI |
InChI=1S/C8H13NO3/c1-2-3-7(10)9-6-4-5-12-8(6)11/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1/i1D3,2D2 |
InChI Key |
VFFNZZXXTGXBOG-PLFILOGFSA-N |
SMILES |
CCCC(=O)N[C@H]1CCOC1=O |
Synonyms |
C4-HSL-d5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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